Cas no 27144-18-9 (3-Tritylsulfanylpropionic Acid)

• Product Name: 3-Tritylsulfanylpropionic Acid
• CAS No: 27144-18-9
• MF: C₂₂H₂₀O₂S
• MW: 348.458004951477
• MDL: MFCD00237291
• CID: 53082
• PubChem ID: 57651432
• Update Time: 2025-11-02

3-Tritylsulfanylpropionic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(Tritylthio)propanoic acid
• S-Trityl-3-mercaptopropionic acid
• 3-(Tritylthio)propionic acid
• 3-MPA(Trt)
• 3-tritylsulfanylpropanoic acid
• 3-Tritylsulfanyl-propionic acid
• Mpa(Trt)
• (Trt)-S-(CH2)2-COOH
• 3-(tritylsulfanyl)propanoic acid
• 3-[(triphenylmethyl)thio]propionic acid
• 3-Tritylmercapto-Propionicacid
• mpa(trt)-oh
• Trt-SCH2CH2CO2H
• Trt-S-CH2-CH2-COOH
• 3-Tritylsulfanylpropionic acid
• Propanoic acid, 3-[(triphenylmethyl)thio]-
• 3-(tritylmercapto)propionic acid
• s-trityl-beta-mercaptopropionic acid
• 3-[(triphenylmethyl)sulfanyl]propanoic acid
• NSC96707
• PubChem12845
• KSC489O4P
• 3-(tritylthio) propanoic acid
• 3-tr
• NSC-96707
• BDBM23806
• AECGEIVNZGQBJT-UHFFFAOYSA-N
• SCHEMBL34785
• EN300-298094
• 3-(Tritylthio)propionic acid, >=97.0% (T)
• Triphenylmethyl-containing compound, 35
• FT-0696221
• DTXSID50294452
• Mpr(Trt)-OH;Mpa(Trt)-OH;S-Trityl-deamino-cysteine
• C22H20O2S
• AMY31309
• AKOS015839063
• AS-19320
• S-TRITYL-3-MERCAPTOpropanoic acid
• MFCD00237291
• CS-W011872
• J-016678
• CHEMBL409296
• SY063736
• 27144-18-9
• DB-028584
• 3-tritylmercapto-propionic acid
• 3-Tritylsulfanylpropionic Acid

• MDL： MFCD00237291
• Inchi： 1S/C22H20O2S/c23-21(24)16-17-25-22(18-10-4-1-5-11-18,19-12-6-2-7-13-19)20-14-8-3-9-15-20/h1-15H,16-17H2,(H,23,24)
• InChI Key： AECGEIVNZGQBJT-UHFFFAOYSA-N
• SMILES： S(CCC(=O)O)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 348.11800
• Monoisotopic Mass: 348.118
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5
• Topological Polar Surface Area: 62.6

Experimental Properties

• Color/Form: No data available
• Density: 1.1970
• Melting Point: 211-213°C
• Boiling Point: 503.8°C at 760 mmHg
• Flash Point: 258.5±26.8 °C
• Refractive Index: 1.626
• Water Partition Coefficient: Partly miscible in water.
• PSA: 62.60000
• LogP: 5.18640
• Sensitiveness: Air Sensitive

3-Tritylsulfanylpropionic Acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335,H413
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26
• FLUKA BRAND F CODES：10-23
• Hazardous Material Identification：
• Safety Term：S26
• Storage Condition：Store at room temperature
• Risk Phrases：R22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3-Tritylsulfanylpropionic Acid

Comprehensive Guide to 3-Tritylsulfanylpropionic Acid (CAS No. 27144-18-9): Properties, Applications, and Innovations

3-Tritylsulfanylpropionic Acid (CAS No. 27144-18-9) is a specialized organic compound widely recognized for its unique trityl-protecting group and sulfanylpropionic acid backbone. This compound plays a pivotal role in synthetic chemistry, particularly in peptide synthesis and organic intermediates. Its molecular structure, featuring a triphenylmethyl (trityl) group attached to a thiol-propionic acid moiety, offers exceptional stability and reactivity, making it invaluable for researchers and industries alike.

In recent years, the demand for 3-Tritylsulfanylpropionic Acid has surged due to its applications in pharmaceutical development and bioconjugation techniques. Scientists frequently search for "CAS 27144-18-9 solubility" or "3-Tritylsulfanylpropionic Acid synthesis methods," highlighting its relevance in cutting-edge research. The compound’s ability to act as a thiol-protecting reagent in peptide coupling reactions has also garnered attention, especially in the context of drug discovery and biomarker labeling.

One of the most discussed topics in organic chemistry forums is the "role of trityl groups in protecting thiols." 3-Tritylsulfanylpropionic Acid exemplifies this functionality, as its trityl group shields the reactive sulfhydryl (-SH) group during complex synthetic processes. This property is critical for avoiding unwanted side reactions, a common challenge in multi-step organic synthesis. Researchers often inquire about "alternatives to trityl protection," yet 27144-18-9 remains a gold standard due to its efficiency and ease of deprotection.

The compound’s physicochemical properties further contribute to its popularity. With a molecular formula of C22H20O2S and a molar mass of approximately 348.46 g/mol, 3-Tritylsulfanylpropionic Acid exhibits moderate solubility in polar organic solvents like dimethylformamide (DMF) and dichloromethane (DCM). These characteristics make it compatible with a wide range of reaction conditions, a topic frequently explored in "optimizing 3-Tritylsulfanylpropionic Acid reactions" searches.

Beyond traditional applications, 3-Tritylsulfanylpropionic Acid is gaining traction in material science and nanotechnology. Its thiol-reactive properties enable surface functionalization of gold nanoparticles (AuNPs) and other metallic substrates, a technique pivotal for biosensor development. Recent studies have investigated its role in "click chemistry" and "bioorthogonal reactions," aligning with the growing interest in precise molecular tagging for diagnostic tools.

For laboratory practitioners, handling CAS No. 27144-18-9 requires attention to storage conditions and handling protocols. The compound is typically stored under inert atmospheres to prevent oxidation of the thiol group, a detail often highlighted in "best practices for trityl-thiol compounds" discussions. Additionally, its melting point (reported between 120–125°C) and stability under acidic conditions are key parameters for experimental design.

Innovations in green chemistry have also spurred interest in 3-Tritylsulfanylpropionic Acid. Researchers are exploring catalyst-free reactions and solvent-free synthesis methods to reduce environmental impact, addressing queries like "sustainable thiol protection strategies." This aligns with global trends toward eco-friendly chemical processes, further elevating the compound’s profile in academic and industrial settings.

In summary, 3-Tritylsulfanylpropionic Acid (CAS No. 27144-18-9) is a versatile and indispensable tool in modern chemistry. Its dual functionality as a protecting agent and molecular linker continues to inspire advancements in drug formulation, nanomaterials, and biochemical assays. As scientific inquiries evolve, this compound remains at the forefront of organic synthesis innovation, answering critical questions in both theoretical and applied research.